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Compound of Interest |

Compound Name: ERK Inhibitor II, Negative Control
CAS No.: 1177970-73-8
Cat. No.: B3061510
. J

This guide outlines the technical specifications and mandatory safety protocols for the disposal
of ERK Inhibitor Il, Negative Control (FR180209).

Critical Safety Notice: Do not assume "Negative Control" implies biological inertness. While
FR180209 is inactive against ERK1/2, it is a potent inhibitor of Aurora B kinase (ICso ~1 uM)
and Chk2. It must be handled and disposed of with the same rigor as a bioactive cytotoxic
agent.

Chemical Profile & Hazard Identification

Before disposal, verify the chemical identity to ensure segregation from incompatible waste
streams (e.g., strong oxidizers).
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Feature ERK Inhibitor II (Active) Negative Control (Target)
Common Name FR180204 FR180209

CAS Number 865362-74-9 1177970-73-8

Formula CisHi3N7 C1sH12N6O

Structure Pyrazolopyridazinamine Pyrazolopyridazine derivative

Aurora B / Chk2 Inhibitor (ERK

Biological Activity Potent ERK1/2 Inhibitor )

Inactive)
Solubility DMSO (10 mg/mL) DMSO (10 mg/mL)
Hazard Class Irritant (Skin/Eye), Toxic Treat as Toxic/Bioactive

Core Directive: Treat FR180209 as a Hazardous Chemical Waste. Under no circumstances
should this compound be disposed of via municipal drains or standard refuse.

Waste Stream Segregation Logic

Effective disposal requires separating the compound based on its physical state and solvent
carrier. Use the following decision logic to categorize your waste.

Solid Hazardous Waste
(Tag: Toxic/Bioactive)

Solvent Type?

Solid Biohazard/Chem
(Yellow Bag/Bin)

Solid / Powder
(Lyophilized)

Organic Solvent Waste
(High BTU Incineration)

DMSO / Ethanol
(Organic)

Waste
(FR

Generation
180209)

Physical State?

Liquid Solution

(< 5% Organic)

Trace Contamination
(Tips, Tubes)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating FR180209 waste streams based on physical state
and solvent composition.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)

Applicability: Expired vials, spilled powder, or residual solids.

« Containment: Do not empty the vial. Keep the substance in its original glass/plastic
container.

e Secondary Containment: Place the original vial into a clear, sealable plastic bag (e.g., Ziploc)
to prevent particulate dispersion if the glass breaks.

e Labeling: Affix a hazardous waste tag.
o Chemical Name: "FR180209 (ERK Inhibitor Il Negative Control)"
o Hazards: "Toxic, Irritant”
o Constituents: "100% C1sH12NeO"

o Disposal Action: Deposit into the Solid Chemical Waste Drum. This stream is typically routed
for high-temperature incineration.

Protocol B: Liquid Waste (Stock Solutions in DMSO)

Applicability: 10 mM stock solutions, aliquots in DMSO.[1]

e Segregation: Do NOT mix with aqueous acids or oxidizers. DMSO can react violently with
strong acyl halides or oxidizers.

e Collection: Transfer into a dedicated Organic Solvent Waste container (HDPE or Glass).

o Note: If the solution contains halogenated solvents (e.g., Chloroform), use the
"Halogenated" waste stream. If pure DMSO/Ethanol, use "Non-Halogenated."

e Rinsing: Triple-rinse the empty stock vial with a small volume of compatible solvent (e.g.,
Ethanol). Add the rinsate to the organic waste container.

» Disposal Action: Cap tightly. Request pickup for Fuel Blending/Incineration.
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Protocol C: Trace Contaminated Consumables

Applicability: Pipette tips, Eppendorf tubes, weighing boats.

» Evaporation (Optional): If tips contain residual volatile solvent, allow them to evaporate in a
fume hood before disposal (if local EHS permits).

o Collection: Place in a rigid, puncture-resistant container labeled "Chemically Contaminated
Debris".

o Distinction: Do not use the "Biohazard" (Red Bag) stream unless the compound was used
with infectious biological agents (cells/viruses). If used only with proteins/buffers, use the
Chemical Debris stream.

» Disposal Action: Incineration is the preferred method to destroy the pharmacophore.

Emergency Response (Spills)
e Small Spill (< 10 mL/mg):

[e]

PPE: Wear nitrile gloves, lab coat, and safety glasses.

[e]

Absorb: Use a chemical spill pad or paper towels.

o

Clean: Wipe the area with 70% Ethanol or Isopropanol (FR180209 is soluble in organic
solvents, poorly soluble in water).

o

Dispose: Place all cleanup materials into a sealed bag and treat as Solid Hazardous
Waste.

o Skin Exposure: Wash immediately with soap and copious amounts of water for 15 minutes.
DMSO enhances skin permeability, potentially carrying the inhibitor into the bloodstream
rapidly.

Regulatory & Compliance Context

e US (RCRA): While FR180209 is not explicitly P-listed or U-listed, it must be characterized by
the generator. Due to its biological activity (Aurora B inhibition), it meets the criteria for a
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"characteristic" hazardous waste (toxicity) if tested, or simply by "generator knowledge" of its
pharmacological potency.

o EU (REACH): Dispose of in accordance with European Waste Catalogue (EWC) codes for
organic chemicals consisting of or containing dangerous substances (e.g., 16 05 06*).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [ERK Inhibitor Il, Negative Control proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061510#erk-inhibitor-ii-negative-control-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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